Cas no 52197-73-6 (3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate)

• Product Name: 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate
• CAS No: 52197-73-6
• MF: C₁₂H₁₆N₂O₃S₂
• MW: 300.397040367126
• MDL: MFCD32679069
• CID: 5671285
• PubChem ID: 12348901
• Update Time: 2025-06-11

3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-thiazol-3-ium-3-amine;2,4,6-trimethylbenzenesulfonate
• 52197-73-6
• 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate
• EN300-26860787
• SCHEMBL1048419

• MDL： MFCD32679069
• Inchi： 1S/C9H12O3S.C3H5N2S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;4-5-1-2-6-3-5/h4-5H,1-3H3,(H,10,11,12);1-3H,4H2/q;+1/p-1
• InChI Key： UFELKDBLGZZXPN-UHFFFAOYSA-M
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)[O-].S1C=C[N+](=C1)N

Computed Properties

• Exact Mass: 300.06023472g/mol
• Monoisotopic Mass: 300.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate

3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate (CAS No. 52197-73-6): A Comprehensive Overview

The compound 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate, identified by its CAS number 52197-73-6, represents a significant molecule in the realm of pharmaceutical and biochemical research. This introduction delves into the structural characteristics, potential applications, and recent advancements in the study of this compound.

The molecular structure of 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate is characterized by a thiazole core appended with an amino group at the 3-position and a sulfonate moiety linked to a 2,4,6-trimethylbenzene ring. This unique arrangement imparts distinct chemical properties that make it a valuable candidate for various biochemical interactions. The thiazole ring is well-known for its presence in numerous biologically active compounds, while the sulfonate group enhances water solubility and binding affinity.

In recent years, there has been growing interest in thiazole derivatives due to their versatile pharmacological properties. Studies have highlighted the potential of these compounds in modulating enzyme activities and interacting with biological targets. Specifically, the combination of the thiazole scaffold with the sulfonate group in 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate suggests its utility in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a potential intermediate in drug synthesis. The presence of both an amino group and a sulfonate moiety provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, researchers have explored its use in designing inhibitors targeting various enzymes implicated in diseases such as cancer and inflammation.

Recent research has also focused on the antimicrobial properties of thiazole derivatives. The structural features of 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate make it a promising candidate for developing new antibiotics or antifungal agents. Studies have demonstrated that compounds with similar scaffolds can disrupt microbial cell membranes or interfere with essential metabolic pathways.

The sulfonate group in particular plays a crucial role in these interactions. Its negative charge and polar nature enhance binding affinity to biological targets while also improving pharmacokinetic profiles. This has led to investigations into its potential use as a prodrug or adjuvant in vaccine formulations.

In addition to its pharmaceutical applications, 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate has shown promise in material science. The unique combination of functional groups makes it a suitable candidate for designing advanced materials with tailored properties. For example, researchers have explored its use in creating novel polymers or coatings that exhibit enhanced stability and reactivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used to introduce the necessary functional groups while maintaining structural integrity.

The analytical characterization of 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate has been extensively studied using various spectroscopic and chromatographic techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and dynamics, while high-performance liquid chromatography (HPLC) ensures high purity standards for pharmaceutical applications.

In conclusion, the compound 3-amino-1,3-thiazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate (CAS No. 52197-73-6) is a multifaceted molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for designing novel therapeutic agents and advanced materials. Continued research into its properties and applications will undoubtedly yield further insights into its role in addressing global health challenges.